Cas no 1187385-99-4 (4-(4-Bromo-1H-pyrazol-1-yl)-N-methylbenzenesulfonamide)

• Product Name: 4-(4-Bromo-1H-pyrazol-1-yl)-N-methylbenzenesulfonamide
• CAS No: 1187385-99-4
• MF: C₁₀H₁₀BrN₃O₂S
• MW: 316.174299716949
• MDL: MFCD12756447
• CID: 856735
• PubChem ID: 46739706
• Update Time: 2025-04-19

4-(4-Bromo-1H-pyrazol-1-yl)-N-methylbenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-METHYL 4-(4-BROMOPYRAZOL-1-YL)BENZENESULFONAMIDE
• 4-(4-Bromo-1H-pyrazol-1-yl)-N-methylbenzenesulfonamide
• 4-(4-bromopyrazol-1-yl)-N-methylbenzenesulfonamide
• DB-361412
• BS-23165
• 4-(4-Bromo-1H-pyrazol-1-yl)-N-methylbenzene-1-sulfonamide
• CS-0211657
• 1187385-99-4
• AKOS015835041
• DTXSID20675294
• N-methyl4-(4-bromopyrazol-1-yl)benzenesulfonamide
• MFCD12756447

• MDL： MFCD12756447
• Inchi： 1S/C10H10BrN3O2S/c1-12-17(15,16)10-4-2-9(3-5-10)14-7-8(11)6-13-14/h2-7,12H,1H3
• InChI Key： GZCNMHICQSIDTQ-UHFFFAOYSA-N
• SMILES： BrC1C=NN(C=1)C1C=CC(=CC=1)S(NC)(=O)=O

Computed Properties

• Exact Mass: 314.96800
• Monoisotopic Mass: 314.96771g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 72.4Ų

Experimental Properties

• PSA: 72.37000
• LogP: 3.01460